4-Ferrocenyl-4-oxobutyric Acid
4-Ferrocenyl-4-oxobutyric Acid
Brand Name:
Vulcanchem
CAS No.:
1291-72-1
VCID:
VC0074013
InChI:
InChI=1S/C9H10O3.C5H5.Fe/c10-8(5-6-9(11)12)7-3-1-2-4-7;1-2-4-5-3-1;/h1-4,10H,5-6H2,(H,11,12);1-5H;/q;-1;+2/p-1
SMILES:
[CH-]1C=CC=C1.C1=C[C-](C=C1)C(=O)CCC(=O)O.[Fe+2]
Molecular Formula:
C14H14FeO3
Molecular Weight:
286.10 g/mol
4-Ferrocenyl-4-oxobutyric Acid
CAS No.: 1291-72-1
Main Products
VCID: VC0074013
Molecular Formula: C14H14FeO3
Molecular Weight: 286.10 g/mol
* For research use only. Not for human or veterinary use.
| CAS No. | 1291-72-1 |
|---|---|
| Product Name | 4-Ferrocenyl-4-oxobutyric Acid |
| Molecular Formula | C14H14FeO3 |
| Molecular Weight | 286.10 g/mol |
| IUPAC Name | cyclopenta-1,3-diene;1-cyclopenta-2,4-dien-1-ylidene-4-hydroxy-4-oxobutan-1-olate;iron(2+) |
| Standard InChI | InChI=1S/C9H10O3.C5H5.Fe/c10-8(5-6-9(11)12)7-3-1-2-4-7;1-2-4-5-3-1;/h1-4,10H,5-6H2,(H,11,12);1-5H;/q;-1;+2/p-1 |
| Standard InChIKey | DJYFWOWHTBEOSI-UHFFFAOYSA-M |
| SMILES | [CH-]1C=CC=C1.C1=C[C-](C=C1)C(=O)CCC(=O)O.[Fe+2] |
| Canonical SMILES | [CH-]1C=CC=C1.C1=CC(=C(CCC(=O)O)[O-])C=C1.[Fe+2] |
| PubChem Compound | 73190422 |
| Last Modified | Apr 15 2024 |
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